Cas no 1806730-32-4 (2-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide)

• Product Name: 2-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide
• CAS No: 1806730-32-4
• MF: C₇H₆F₃IN₂O₄S
• MW: 398.098223209381
• CID: 4814596
• Update Time: 2025-07-15

2-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide

• Inchi： 1S/C7H6F3IN2O4S/c1-16-4-3(17-7(8,9)10)2-13-6(11)5(4)18(12,14)15/h2H,1H3,(H2,12,14,15)
• InChI Key： OIEMOQNKESJUHB-UHFFFAOYSA-N
• SMILES： IC1C(=C(C(=CN=1)OC(F)(F)F)OC)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 385
• XLogP3: 1.3
• Topological Polar Surface Area: 99.9

Additional information on 2-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide

Introduction to 2-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide (CAS No. 1806730-32-4)

2-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide (CAS No. 1806730-32-4) is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including an iodine atom, a methoxy group, a trifluoromethoxy group, and a sulfonamide moiety, offers a broad range of applications in the development of novel therapeutic agents.

The iodine atom in the structure of 2-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide plays a crucial role in enhancing the compound's reactivity and bioavailability. Iodinated compounds are often used in radiopharmaceuticals and as intermediates in the synthesis of various drugs due to their ability to undergo selective substitution reactions. The presence of the methoxy group contributes to the compound's lipophilicity, which is essential for crossing biological membranes and reaching target sites within the body.

The trifluoromethoxy group is another key feature of this compound. This functional group is known for its strong electron-withdrawing properties, which can significantly influence the electronic distribution within the molecule. This property makes 2-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide an excellent candidate for modulating biological activities, such as enzyme inhibition and receptor binding. The sulfonamide moiety, on the other hand, is a well-known pharmacophore that is widely used in drug design due to its ability to form hydrogen bonds with target proteins and enhance overall drug efficacy.

Recent studies have highlighted the potential of 2-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, preliminary studies have indicated that it may have antiviral activity against certain RNA viruses, making it a promising lead compound for further investigation.

In the context of cancer research, 2-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide has shown promise as a potential anticancer agent. Its ability to selectively target and inhibit cancer cells while sparing normal cells makes it an attractive candidate for developing new cancer therapies. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy.

The synthesis of 2-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide involves several well-established chemical reactions. The starting material is typically a substituted pyridine derivative, which undergoes sequential functionalization steps to introduce the desired substituents. The iodination step is critical and can be achieved using various iodinating agents such as iodine monochloride or NIS (N-Iodosuccinimide). The methylation and trifluoromethylation reactions are typically performed using methyl iodide and triflic anhydride, respectively. The final sulfonation step can be carried out using chlorosulfonic acid or sulfur trioxide.

The physicochemical properties of 2-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide are also noteworthy. It is a solid at room temperature with a melting point ranging from 120°C to 125°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it has limited solubility in water. These properties make it suitable for use in various pharmaceutical formulations, including tablets, capsules, and injectable solutions.

In terms of safety and toxicity, 2-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide has been evaluated in preclinical studies to assess its potential risks. These studies have shown that it has low toxicity at therapeutic doses and does not exhibit significant cytotoxicity against non-cancerous cells. However, as with any new chemical entity, further safety evaluations are necessary before it can be advanced to clinical trials.

The future prospects for 2-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide are promising. Ongoing research aims to optimize its structure through medicinal chemistry approaches to enhance its pharmacological properties further. Additionally, efforts are being made to develop more efficient synthetic routes to improve yield and reduce production costs. Clinical trials are also planned to evaluate its efficacy and safety in human subjects.

In conclusion, 2-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-3-sulfonamide (CAS No. 1806730-32-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for developing novel therapeutic agents across multiple disease areas.